Itaconic acid
Itaconic acid
Itaconic acid is a dicarboxylic acid that is methacrylic acid in which one of the methyl hydrogens is substituted by a carboxylic acid group. It has a role as a fungal metabolite and a human metabolite. It is a dicarboxylic acid, an olefinic compound and a dicarboxylic fatty acid. It is functionally related to a succinic acid. It is a conjugate acid of an itaconate(2-).
Itaconic acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Itaconic acid is a natural product found in Solanum tuberosum, Ustilago maydis, and other organisms with data available.
Itaconic acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Itaconic acid is a natural product found in Solanum tuberosum, Ustilago maydis, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
97-65-4
VCID:
VC21118648
InChI:
InChI=1S/C5H6O4/c1-3(5(8)9)2-4(6)7/h1-2H2,(H,6,7)(H,8,9)
SMILES:
C=C(CC(=O)O)C(=O)O
Molecular Formula:
C5H6O4
Molecular Weight:
130.10 g/mol
Itaconic acid
CAS No.: 97-65-4
Cat. No.: VC21118648
Molecular Formula: C5H6O4
Molecular Weight: 130.10 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Itaconic acid is a dicarboxylic acid that is methacrylic acid in which one of the methyl hydrogens is substituted by a carboxylic acid group. It has a role as a fungal metabolite and a human metabolite. It is a dicarboxylic acid, an olefinic compound and a dicarboxylic fatty acid. It is functionally related to a succinic acid. It is a conjugate acid of an itaconate(2-). Itaconic acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655). Itaconic acid is a natural product found in Solanum tuberosum, Ustilago maydis, and other organisms with data available. |
|---|---|
| CAS No. | 97-65-4 |
| Molecular Formula | C5H6O4 |
| Molecular Weight | 130.10 g/mol |
| IUPAC Name | 2-methylidenebutanedioic acid |
| Standard InChI | InChI=1S/C5H6O4/c1-3(5(8)9)2-4(6)7/h1-2H2,(H,6,7)(H,8,9) |
| Standard InChI Key | LVHBHZANLOWSRM-UHFFFAOYSA-N |
| SMILES | C=C(CC(=O)O)C(=O)O |
| Canonical SMILES | C=C(CC(=O)O)C(=O)O |
| Boiling Point | 268 °C, SUBLIMES |
| Colorform | RHOMBIC CRYSTALS FROM BENZENE WHITE CRYSTALS |
| Melting Point | 162-164 °C WITH DECOMP, ALSO REPORTED AS 172 °C 175 °C |
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